Cas no 252337-58-9 (5-N(6-(Trifluoroacetamido)hexyl)-3-(E)-acrylamido-2’-deoxyuridine)

• Product Name: 5-N(6-(Trifluoroacetamido)hexyl)-3-(E)-acrylamido-2’-deoxyuridine
• CAS No: 252337-58-9
• MF: C₂₀H₂₇F₃N₄O₇
• MW: 492.446195840836
• CID: 246512
• PubChem ID: 15484914
• Update Time: 2025-10-29

5-N(6-(Trifluoroacetamido)hexyl)-3-(E)-acrylamido-2’-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-5-[3-oxo-3-[[6-[(trifluoroacetyl)amino]hexyl]amino]-1-propenyl]- (9CI)
• 5-[N-(6-(TRIFLUOROACETAMIDO)HEXYL)-3-(E)-ACRYLAMIDO]-2’-DEOXYURIDINE
• 5-[N-(6-(TRIFLUOROACETAMIDO)HEXYL)-3(E)-ACRYLAMIDO]-2'-DEOXYURIDINE
• TFA-aha-dU
• AC-32328
• (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]-N-[6-[(2,2,2-trifluoroacetyl)amino]hexyl]prop-2-enamide
• (E)-3-(1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(6-(2,2,2-trifluoroacetamido)hexyl)acrylamide
• J-700324
• 252337-58-9
• 5-N(6-(Trifluoroacetamido)hexyl)-3-(E)-acrylamido-2’-deoxyuridine

• MDL： MFCD04973705
• Inchi： 1S/C20H27F3N4O7/c21-20(22,23)18(32)25-8-4-2-1-3-7-24-15(30)6-5-12-10-27(19(33)26-17(12)31)16-9-13(29)14(11-28)34-16/h5-6,10,13-14,16,28-29H,1-4,7-9,11H2,(H,24,30)(H,25,32)(H,26,31,33)/b6-5+/t13-,14+,16+/m0/s1
• InChI Key： CSMRZKBUOFUSRQ-JHCHYBNPSA-N
• SMILES： FC(C(NCCCCCCNC(/C=C/C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 492.18300
• Monoisotopic Mass: 492.18318370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• PSA: 162.75000
• LogP: 0.32740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 5-N(6-(Trifluoroacetamido)hexyl)-3-(E)-acrylamido-2’-deoxyuridine

Recent Advances in the Study of 5-N(6-(Trifluoroacetamido)hexyl)-3-(E)-acrylamido-2’-deoxyuridine (CAS: 252337-58-9)

The compound 5-N(6-(Trifluoroacetamido)hexyl)-3-(E)-acrylamido-2’-deoxyuridine (CAS: 252337-58-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This modified nucleoside derivative is of particular interest due to its potential applications in nucleic acid labeling, drug delivery, and targeted therapy. The unique structural features of this compound, including the trifluoroacetamidohexyl side chain and the acrylamido group, make it a versatile tool for bioconjugation and bioorthogonal chemistry.

Recent studies have focused on the synthesis and characterization of 5-N(6-(Trifluoroacetamido)hexyl)-3-(E)-acrylamido-2’-deoxyuridine, with an emphasis on optimizing its chemical stability and reactivity. Researchers have reported successful incorporation of this modified nucleoside into oligonucleotides, enabling site-specific labeling and crosslinking. The trifluoroacetamido group serves as a protective moiety that can be selectively removed under mild conditions, facilitating further functionalization.

In the context of drug development, this compound has shown promise as a building block for prodrugs and targeted therapeutics. The acrylamido group allows for covalent attachment to biomolecules, such as antibodies or peptides, enabling the delivery of therapeutic payloads to specific cellular targets. Recent in vitro studies have demonstrated the efficacy of conjugates derived from 5-N(6-(Trifluoroacetamido)hexyl)-3-(E)-acrylamido-2’-deoxyuridine in selectively inhibiting cancer cell proliferation while minimizing off-target effects.

Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of this compound and its derivatives. These methodological improvements have contributed to a better understanding of its pharmacokinetic properties and metabolic stability, which are critical for its potential clinical translation.

Looking ahead, ongoing research aims to explore the broader applications of 5-N(6-(Trifluoroacetamido)hexyl)-3-(E)-acrylamido-2’-deoxyuridine in areas such as molecular imaging, diagnostics, and gene therapy. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the therapeutic potential of this innovative compound. Future studies should also address challenges related to scalability, cost-effectiveness, and regulatory considerations to facilitate its transition from bench to bedside.